3-isobutyl-1-methyl-N-[2-(5-phenyl-1,2,4-oxadiazol-3-yl)ethyl]-1H-pyrazole-5-carboxamide

• IUPAC Name: 2-methyl-5-(2-methylpropyl)-N-[2-(5-phenyl-1,2,4-oxadiazol-3-yl)ethyl]pyrazole-3-carboxamide
• InChI: InChI=1S/C19H23N5O2/c1-13(2)11-15-12-16(24(3)22-15)18(25)20-10-9-17-21-19(26-23-17)14-7-5-4-6-8-14/h4-8,12-13H,9-11H2,1-3H3,(H,20,25)
• InChI Key: SYWRSEYUDXSDNR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=NN(C(=C1)C(=O)NCCC2=NOC(=N2)C3=CC=CC=C3)C
• Molecular Formula: C19H23N5O2
• Molecular Weight: 353.4 g/mol

Description

The compound "3-isobutyl-1-methyl-N-[2-(5-phenyl-1,2,4-oxadiazol-3-yl)ethyl]-1H-pyrazole-5-carboxamide" belongs to a class of chemicals that can be synthesized from certain precursors and typically involves pyrazole and oxadiazole frameworks. These structures are often associated with potential biological activities and are hence of interest in pharmaceutical chemistry and materials science.

Synthesis Analysis

The synthesis of related compounds involves multi-step chemical reactions. For example, one approach might include the reaction of a pyrazole carboxylic acid with amines in the presence of a catalyst, leading to the formation of pyrazole derivatives. In the case of similar structures, reactions often employ specific routes that can result in the formation of desired compounds alongside potential by-products, which need to be correctly identified and differentiated using analytical techniques such as chromatography and spectroscopy (McLaughlin et al., 2016).

Molecular Structure Analysis

The molecular structure of compounds within this family can be confirmed through various analytical techniques. Crystal structure analysis, NMR, IR, and mass spectrometry are commonly used to elucidate the structure. The presence of the pyrazole core and other functional groups contributes to the compound's chemical behavior and potential interactions (Kumara et al., 2018).

Chemical Reactions and Properties

Compounds like "3-isobutyl-1-methyl-N-[2-(5-phenyl-1,2,4-oxadiazol-3-yl)ethyl]-1H-pyrazole-5-carboxamide" may participate in various chemical reactions, including cyclocondensation and amidation, depending on the functional groups present. Their reactivity can be influenced by the nature of the substituents on the pyrazole and oxadiazole rings. The chemical properties, such as reactivity with different reagents and susceptibility to hydrolysis or oxidation, would depend on the specific structure and functional groups of the compound .

Physical Properties Analysis

Physical properties such as solubility, melting point, and thermal stability can be determined through experimental studies. These properties are crucial for understanding the compound's behavior in different environments and for its application in drug formulation or material science. The physical properties are often related to the compound's molecular structure, especially its crystalline form and molecular interactions within the crystal lattice (Kumara et al., 2018).